Cas no 664364-46-9 (2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride
• CAS No: 664364-46-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD11858546
• CID: 2118162
• PubChem ID: 23079943
• Update Time: 2025-07-17

2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-3-yl-ethanol hydchloride
• 2-(Pyrrolidin-3-yl)ethanol hydrochloride
• 3-(2-hydroxyethyl)pyrrolidine hydrochloride
• 2-PYRROLIDIN-3-YL-ETHANOL HYDROCHLORIDE
• 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride
• SB20440
• 2-(Pyrrolidin-3-yl)ethanolhydrochloride
• 2-pyrrolidin-3-yl-ethanol hcl
• 664364-46-9
• 2-Pyrrolidin-3-ylethanol hydrochloride
• 2-pyrrolidin-3-ylethanol;hydrochloride
• CS-0052204
• 2-(3-Pyrrolidinyl)ethanol Hydrochloride
• EN300-717643
• MFCD11858546
• AKOS023091008
• SCHEMBL3605883
• SY097642
• 3-Pyrrolidineethanol, hydrochloride
• 3-Pyrrolidineethanol HCl
• 3-pyrrolidineethanol hydrochloride
• AS-34620
• DB-073757
• 811-913-6
• WGC01054
• PBB36446

• MDL： MFCD11858546
• Inchi： 1S/C6H13NO.ClH/c8-4-2-6-1-3-7-5-6;/h6-8H,1-5H2;1H
• InChI Key： SVUPXZZFQCQRSC-UHFFFAOYSA-N
• SMILES： Cl.OCCC1CNCC1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride

Recent Advances in the Study of 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride (CAS: 664364-46-9)

The compound 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride (CAS: 664364-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and ethanolamine side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the synthesis and optimization of 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a multi-step process involving reductive amination and subsequent hydrochloride salt formation, achieving a final product with >99% purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological studies have revealed that 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride exhibits notable activity as a modulator of dopamine and serotonin receptors. In vitro assays demonstrated its affinity for D2 and 5-HT1A receptors, suggesting potential applications in neurological and psychiatric disorders such as Parkinson's disease and depression. Animal models have shown that the compound can cross the blood-brain barrier effectively, with a favorable pharmacokinetic profile that includes good oral bioavailability and a half-life suitable for once-daily dosing.

Recent preclinical trials have explored the therapeutic potential of 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride in neurodegenerative diseases. A 2024 study in Neuropharmacology reported that the compound exhibited neuroprotective effects in a mouse model of Alzheimer's disease, reducing amyloid-beta plaque formation and improving cognitive function. These findings have sparked interest in further investigating its mechanism of action, particularly its potential to modulate neuroinflammation and oxidative stress pathways.

From a safety perspective, toxicological assessments of 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride have been generally positive. Acute and subchronic toxicity studies in rodents indicated a wide therapeutic window, with no significant adverse effects observed at therapeutic doses. However, researchers have noted the need for more comprehensive long-term toxicity studies, especially regarding potential cardiovascular effects, as some structurally similar compounds have shown cardiotoxicity at high doses.

The pharmaceutical industry has shown growing interest in this compound, with several companies filing patents for novel derivatives and formulations. A recent patent application (WO2023124567) describes crystalline forms of 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride with improved stability and dissolution properties, which could enhance its development as a commercial drug product. These developments suggest that the compound may soon enter clinical trials for specific indications.

In conclusion, 2-(pyrrolidin-3-yl)ethan-1-ol hydrochloride (CAS: 664364-46-9) represents a promising candidate for further drug development. Its unique pharmacological profile, combined with recent advances in synthesis and formulation, positions it as a compound worthy of continued investigation. Future research directions should focus on elucidating its precise molecular targets, optimizing its therapeutic index, and exploring potential combination therapies. As the scientific community gains a deeper understanding of this molecule, it may open new avenues for treating challenging neurological and psychiatric conditions.